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Compound of Interest

Compound Name: 7-Aminoindolin-2-one

Cat. No.: B1599909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

7-Aminoindolin-2-one. Adherence to these guidelines is essential for ensuring laboratory

safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
7-Aminoindolin-2-one is a chemical compound that requires careful handling due to its

potential health hazards. Based on the available safety data, the compound is classified with

the following GHS hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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H373: May cause damage to organs (Bone marrow, spleen, Liver) through prolonged or

repeated exposure if swallowed.

H402: Harmful to aquatic life.

H411: Toxic to aquatic life with long lasting effects.

To mitigate these risks, the following personal protective equipment is mandatory when

handling 7-Aminoindolin-2-one:

PPE Category Specific Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Use of impervious

boots and heavy rubber (or otherwise

impervious) gloves is recommended for spill

response.[4]

Respiratory Protection

Use respirators and components tested and

approved under appropriate government

standards such as NIOSH (US) or CEN (EU).[4]

A NIOSH/MSHA or European Standard EN 149

approved respirator is recommended if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Ensure that eyewash stations and safety showers are close to the workstation location.[2][4]
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Work in a well-ventilated area. Use only in a chemical fume hood.[3][4]

Keep the container tightly closed when not in use.[3][4]

2. Handling:

Do not get in eyes, on skin, or on clothing.[2][4]

Avoid ingestion and inhalation.[2][3]

Avoid dust formation.[2][3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep containers tightly closed.[2][3][4]

Store locked up.[3] One source suggests storage at 0-8°C.[4]

4. Accidental Release Measures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as specified above.

For spills, scoop up solid material or absorb liquid material and place it into a suitable, closed

container for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.[4]

Disposal Plan
Dispose of contents/container to an approved waste disposal plant.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5956503&productDescription=6-AMINO-7-5-INDOLINYL-9-M+1G&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5956503&productDescription=6-AMINO-7-5-INDOLINYL-9-M+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5956503&productDescription=6-AMINO-7-5-INDOLINYL-9-M+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5956503&productDescription=6-AMINO-7-5-INDOLINYL-9-M+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5956503&productDescription=6-AMINO-7-5-INDOLINYL-9-M+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://images-na.ssl-images-amazon.com/images/I/819-2riTkSL.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not let the product enter drains.

Experimental Workflow
The following diagram outlines the standard workflow for handling 7-Aminoindolin-2-one in a

laboratory setting.
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Don Personal Protective Equipment (PPE)
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Dissolve in appropriate solvent

Proceed to experiment

Seal container tightly

Return unused chemical to storage
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Decontaminate glassware and surfaces
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Segregate and label waste

Dispose of waste according to institutional guidelines

Store in a cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 7-Aminoindolin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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